Phoslactomycin B
Phoslactomycin B
Brand Name:
Vulcanchem
CAS No.:
122856-26-2
VCID:
VC0055998
InChI:
InChI=1S/C25H40NO8P/c1-2-20-12-13-24(28)33-22(20)14-15-25(29,16-17-26)23(34-35(30,31)32)18-21(27)11-7-6-10-19-8-4-3-5-9-19/h6-7,10-15,19-23,27,29H,2-5,8-9,16-18,26H2,1H3,(H2,30,31,32)/b10-6+,11-7+,15-14+
SMILES:
CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCCC2)O)OP(=O)(O)O)O
Molecular Formula:
C25H40NO8P
Molecular Weight:
513.6 g/mol
Phoslactomycin B
CAS No.: 122856-26-2
Main Products
VCID: VC0055998
Molecular Formula: C25H40NO8P
Molecular Weight: 513.6 g/mol
| CAS No. | 122856-26-2 |
|---|---|
| Product Name | Phoslactomycin B |
| Molecular Formula | C25H40NO8P |
| Molecular Weight | 513.6 g/mol |
| IUPAC Name | [(1E,7E,9E)-3-(2-aminoethyl)-10-cyclohexyl-1-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-3,6-dihydroxydeca-1,7,9-trien-4-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C25H40NO8P/c1-2-20-12-13-24(28)33-22(20)14-15-25(29,16-17-26)23(34-35(30,31)32)18-21(27)11-7-6-10-19-8-4-3-5-9-19/h6-7,10-15,19-23,27,29H,2-5,8-9,16-18,26H2,1H3,(H2,30,31,32)/b10-6+,11-7+,15-14+ |
| Standard InChIKey | GAIPQMSJLNWRGC-VYTJGNNZSA-N |
| Isomeric SMILES | CCC1C=CC(=O)OC1/C=C/C(CCN)(C(CC(/C=C/C=C/C2CCCCC2)O)OP(=O)(O)O)O |
| SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCCC2)O)OP(=O)(O)O)O |
| Canonical SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCCC2)O)OP(=O)(O)O)O |
| Synonyms | phoslactomycin B |
| PubChem Compound | 6439129 |
| Last Modified | Nov 11 2021 |
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